molecular formula Ag3Al B14723768 CID 78062311

CID 78062311

Cat. No.: B14723768
M. Wt: 350.586 g/mol
InChI Key: HANSMCRIPCMETG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CID 78062311 is a chemical compound with unique properties and applications in various fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 78062311 involves specific synthetic routes and reaction conditions. One of the methods includes the use of N-phenylimine-containing derivatives, which are synthesized through a series of chemical reactions . The reaction conditions typically involve controlled temperatures, specific catalysts, and solvents to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. The process often includes steps such as purification, crystallization, and quality control to ensure the compound meets industry standards.

Chemical Reactions Analysis

Types of Reactions

CID 78062311 undergoes various types of chemical reactions, including:

    Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

    Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

    Substitution: This reaction involves the replacement of one atom or group of atoms with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reaction conditions vary depending on the desired outcome, including temperature, pressure, and solvent choice.

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may produce oxygenated derivatives, while reduction may yield hydrogenated compounds.

Scientific Research Applications

CID 78062311 has a wide range of scientific research applications, including:

Mechanism of Action

The mechanism of action of CID 78062311 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to particular receptors or enzymes, modulating their activity and leading to desired outcomes. The pathways involved may include signal transduction, metabolic processes, and cellular responses .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 78062311 include other N-phenylimine-containing derivatives and related chemical structures. These compounds share some properties but differ in their specific applications and effects.

Uniqueness

This compound stands out due to its unique combination of properties, making it suitable for a wide range of applications. Its specific molecular structure allows for targeted interactions and effects, distinguishing it from other similar compounds .

Properties

Molecular Formula

Ag3Al

Molecular Weight

350.586 g/mol

InChI

InChI=1S/3Ag.Al

InChI Key

HANSMCRIPCMETG-UHFFFAOYSA-N

Canonical SMILES

[Al].[Ag].[Ag].[Ag]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.